Cas no 339015-99-5 (4-Chloro-6-[(4-fluorophenyl)sulfanyl]-2-(methylsulfanyl)pyrimidine)

• Product Name: 4-Chloro-6-[(4-fluorophenyl)sulfanyl]-2-(methylsulfanyl)pyrimidine
• CAS No: 339015-99-5
• MF: C₁₁H₈ClFN₂S₂
• MW: 286.776021957397
• CID: 5695880
• PubChem ID: 1484269
• Update Time: 2023-10-14

4-Chloro-6-[(4-fluorophenyl)sulfanyl]-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS005099741
• 4-chloro-6-(4-fluorophenyl)sulfanyl-2-methylsulfanylpyrimidine
• 7L-809
• 4-chloro-6-[(4-fluorophenyl)sulfanyl]-2-(methylsulfanyl)pyrimidine
• 339015-99-5
• Pyrimidine, 4-chloro-6-[(4-fluorophenyl)thio]-2-(methylthio)-
• 4-Chloro-6-[(4-fluorophenyl)sulfanyl]-2-(methylsulfanyl)pyrimidine

• Inchi： 1S/C11H8ClFN2S2/c1-16-11-14-9(12)6-10(15-11)17-8-4-2-7(13)3-5-8/h2-6H,1H3
• InChI Key： PRORDBKKBLUMBF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)SC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 285.9801465g/mol
• Monoisotopic Mass: 285.9801465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 431.6±40.0 °C(Predicted)
• pka: -3.56±0.39(Predicted)